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Compound of Interest

Compound Name: Gadolinium(III) sulfate octahydrate

Cat. No.: B079784 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Gadolinium(III)
sulfate octahydrate in various solvents. The information is intended to support research,

development, and application of this compound in fields such as medical imaging, materials

science, and electronics.

Introduction
Gadolinium(III) sulfate octahydrate (Gd₂(SO₄)₃·8H₂O) is a white crystalline solid that is a key

source of gadolinium for various applications.[1][2] Its solubility is a critical parameter in its use,

particularly in the formulation of contrast agents for Magnetic Resonance Imaging (MRI) and in

the synthesis of other gadolinium-containing materials.[1][3][4] This guide summarizes the

available quantitative and qualitative data on its solubility in different solvent systems, provides

detailed experimental protocols for solubility determination, and presents visualizations of key

concepts.

Solubility Data
The solubility of Gadolinium(III) sulfate octahydrate is highly dependent on the solvent and

the temperature. The octahydrate is the equilibrium solid phase in aqueous solutions between

25 and 95 °C.[5]
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Water:

Gadolinium(III) sulfate octahydrate is soluble in water.[1][2] A notable characteristic of its

aqueous solubility is the inverse relationship with temperature; its solubility decreases as the

temperature increases.[6] This behavior is indicative of an exothermic heat of solution.[5] One

source provides a specific solubility value of 3.98 g/100 mL in water, though the temperature for

this measurement is not specified.[7] A recent comprehensive study by Judge et al. (2023)

reportedly contains detailed quantitative data on the solubility of heavy rare earth sulfates,

including gadolinium sulfate, in water at temperatures ranging from 25 to 95 °C; however, the

specific numerical data from this publication is not publicly available in the immediate search

results.[5]

Aqueous Acidic Solutions (Sulfuric Acid):

Gadolinium(III) sulfate octahydrate is described as being moderately soluble in acids.[1][3][8]

In sulfuric acid solutions, the solubility of rare earth sulfates, including gadolinium sulfate,

exhibits a complex behavior. The solubility initially increases with rising sulfuric acid

concentration, reaches a maximum, and then decreases.[5] This phenomenon is attributed to

the formation of bisulfate ions (HSO₄⁻), which reduces the concentration of free sulfate ions

available to precipitate the gadolinium ions.[5]

Solubility in Organic Solvents
Quantitative solubility data for Gadolinium(III) sulfate octahydrate in common organic

solvents such as ethanol, methanol, and acetone is not readily available in the reviewed

literature. However, organometallic forms of gadolinium compounds are generally soluble in

organic solutions.[3] The solubility of other gadolinium salts, like gadolinium chloride, in

alcohols has been studied, but this does not directly translate to the sulfate salt.[9] Given the

ionic nature of gadolinium sulfate, its solubility in non-polar or weakly polar organic solvents is

expected to be low.
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Solvent System Temperature Solubility Notes

Water Not Specified 3.98 g/100 mL[7]

Solubility decreases

with increasing

temperature.[6]

Water 25 - 95 °C Data not available

A detailed study exists

but specific values are

not accessible.[5]

Sulfuric Acid Not Specified Moderate[1][3][8]

Solubility increases

and then decreases

with acid

concentration.[5]

Ethanol Not Available Likely low
No quantitative data

found.

Methanol Not Available Likely low
No quantitative data

found.

Acetone Not Available Likely low
No quantitative data

found.

Experimental Protocols
The following are detailed methodologies for determining the solubility of Gadolinium(III)
sulfate octahydrate.

Isothermal Equilibrium Method for Aqueous Solubility
This method is a standard procedure for determining the solubility of a solid in a liquid at a

constant temperature.

Materials and Equipment:

Gadolinium(III) sulfate octahydrate

Deionized water
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Constant temperature water bath with shaker

Analytical balance

Calibrated thermometer

Syringes with micropore filters (e.g., 0.45 µm)

Volumetric flasks and pipettes

Inductively Coupled Plasma - Optical Emission Spectrometry (ICP-OES) or Atomic

Absorption Spectroscopy (AAS) for gadolinium concentration analysis.

Procedure:

Sample Preparation: Add an excess amount of Gadolinium(III) sulfate octahydrate to a

series of sealed glass vials containing a known volume of deionized water. The excess solid

ensures that a saturated solution is formed.

Equilibration: Place the vials in a constant temperature water bath equipped with a shaker.

Allow the samples to equilibrate for a sufficient period (typically 24-48 hours) to ensure that

the dissolution equilibrium is reached. The temperature should be monitored and controlled

precisely.

Sample Withdrawal and Filtration: After equilibration, stop the shaker and allow the solid to

settle. Carefully withdraw a known volume of the supernatant using a pre-heated (to the

equilibration temperature) syringe. Immediately filter the solution through a micropore filter to

remove any undissolved solid particles.

Dilution and Analysis: Accurately dilute the filtered saturated solution with a known volume of

deionized water.

Concentration Determination: Determine the concentration of gadolinium in the diluted

solution using a calibrated ICP-OES or AAS instrument.

Solubility Calculation: Calculate the solubility of Gadolinium(III) sulfate octahydrate in

grams per 100 g of solvent from the determined concentration, taking into account the
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dilution factor.

Repeat for Different Temperatures: Repeat the entire procedure at different temperatures to

determine the temperature dependence of solubility.

Method for Determining Solubility in Sulfuric Acid
Solutions
This protocol is adapted for determining solubility in a reactive solvent system.

Materials and Equipment:

Same as for aqueous solubility determination.

Sulfuric acid solutions of varying known concentrations.

Procedure:

Solvent Preparation: Prepare a series of sulfuric acid solutions of known concentrations

(e.g., 0.1 M, 0.5 M, 1 M, etc.).

Equilibration: Follow the same procedure as the isothermal equilibrium method, but use the

sulfuric acid solutions as the solvent instead of deionized water.

Analysis: When analyzing the gadolinium concentration, it is important to account for the acid

matrix effect on the analytical instrumentation (ICP-OES or AAS). Matrix-matched standards

should be used for calibration.

Data Interpretation: Plot the solubility of Gadolinium(III) sulfate octahydrate as a function

of the sulfuric acid concentration to observe the initial increase and subsequent decrease in

solubility.

Mandatory Visualization
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Experimental Workflow for Solubility Determination

Sample Preparation
(Excess Gd₂(SO₄)₃·8H₂O in Solvent)

Equilibration
(Constant Temperature Shaking)

Sample Withdrawal & Filtration
(Isothermal)

Dilution of Saturated Solution

Concentration Analysis
(e.g., ICP-OES)

Solubility Calculation
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Caption: Workflow for determining solubility.
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Solubility Trends of Gd₂(SO₄)₃·8H₂O
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Gadolinium(III) Sulfate Octahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b079784#solubility-of-gadolinium-iii-sulfate-
octahydrate-in-different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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